1-(2,4-Dichlorophenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-1-ethanone

• IUPAC Name: 1-(2,4-dichlorophenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone
• InChI: InChI=1S/C16H10Cl2N2O2S/c17-11-6-7-12(13(18)8-11)14(21)9-23-16-20-19-15(22-16)10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key: ZVDNOMQFACVXIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(O2)SCC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H10Cl2N2O2S
• Molecular Weight: 365.2 g/mol

Description

1-(2,4-Dichlorophenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-1-ethanone, hereafter referred to as ‘DCOP’, is a synthetic compound that has recently been the focus of scientific research in multiple disciplines. DCOP has been found to possess a variety of properties and applications, including use in laboratory experiments, as a biochemical, and as a physiological agent.

Scientific Research Applications

Synthesis and Properties

• Optical and Thermal Properties : A related heterocyclic compound, 1-(4-methoxyphenyl)-2-((5-(1-(naphthalen-1-yloxy) ethyl) -[1,3,4]-oxadiazol-2-yl) sulfanyl) ethanone, was synthesized and characterized for its optical and thermal properties, revealing transparency in the visible region and thermal stability (Shruthi et al., 2019).

Antimicrobial and Antifungal Activities

• Antimicrobial Evaluation : New oxadiazoles derived from phenylpropionohydrazides, closely related to the target compound, demonstrated significant anti-bacterial and anti-fungal activity, particularly against S. aureus and P. aeruginosa (Fuloria et al., 2009).
• Antifungal Activity : Another study synthesized 1-(2,4-dichlorophenyl)-3-aryl-2-(1H-1,2,4-triazol-1-yl) prop-2-en-1-one derivatives, showing potent antifungal activities against various pathogens, comparable to standard antifungal agents (Ruan et al., 2011).

Anti-Inflammatory Activity

• Anti-Inflammatory Compounds : A series of derivatives of 2-{[5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(phenyl)ethanone, structurally similar to the target compound, were synthesized and evaluated for anti-inflammatory activity. One particular derivative showed remarkable activity in the absence of a carboxyl group, reducing the risk of gastric irritation (Karande & Rathi, 2017).

Crystal Structure and Molecular Docking

• Crystal Structure Analysis : The title compound's molecular structure, prepared by a reaction with 1,3,4-oxadiazole ring, was characterized, and its crystal structure determined, highlighting its potential for further pharmaceutical applications (Xu et al., 2005).
• Computational Studies : A computational study on structural and electronic properties of a similar compound, 1-(4-chlorophenyl)-2-{[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethanone, provided insights into its geometric and electronic structures, important for understanding its interaction with biological systems (Toh et al., 2019).